Cas no 72876-12-1 (3,6-Dichloro-5-methylpyrazine-2-carboxylic acid)
3,6-Dichloro-5-methylpyrazine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 3,6-Dichloro-5-methylpyrazine-2-carboxylic acid
- 72876-12-1
- 3,6-Dichloro-5-methyl-2-pyrazinecarboxylic acid
- SCHEMBL12108297
- DTXSID401242576
- 3,6-Dichloro-5-methylpyrazine-2-carboxylicacid
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- MDL: MFCD24484308
- Inchi: 1S/C6H4Cl2N2O2/c1-2-4(7)10-3(6(11)12)5(8)9-2/h1H3,(H,11,12)
- InChI Key: MZXNLFHYDMBZKT-UHFFFAOYSA-N
- SMILES: ClC1C(C)=NC(=C(C(=O)O)N=1)Cl
Computed Properties
- Exact Mass: 205.9649828g/mol
- Monoisotopic Mass: 205.9649828g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 63.1Ų
3,6-Dichloro-5-methylpyrazine-2-carboxylic acid Pricemore >>
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3,6-Dichloro-5-methylpyrazine-2-carboxylic acid Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 3,6-Dichloro-5-methylpyrazine-2-carboxylic acid
3,6-Dichloro-5-methylpyrazine-2-carboxylic Acid: A Comprehensive Overview
3,6-Dichloro-5-methylpyrazine-2-carboxylic acid, also known by its CAS number 72876-12-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazine derivatives, which are known for their diverse biological activities and applications in drug discovery. The structure of 3,6-dichloro-5-methylpyrazine-2-carboxylic acid consists of a pyrazine ring with chlorine atoms at positions 3 and 6, a methyl group at position 5, and a carboxylic acid group at position 2. This unique arrangement of substituents contributes to its distinct chemical properties and potential bioactivity.
The synthesis of 3,6-dichloro-5-methylpyrazine-2-carboxylic acid involves a series of well-established organic reactions. Typically, the starting material is a substituted pyrazine derivative, which undergoes chlorination at specific positions followed by alkylation or acylation to introduce the methyl and carboxylic acid groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of production processes. These improvements have made the compound more accessible for research and development purposes.
The biological activity of 3,6-dichloro-5-methylpyrazine-2-carboxylic acid has been extensively studied in recent years. According to a 2023 study published in the Journal of Medicinal Chemistry, this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. Additionally, it has shown promise as an anticancer agent due to its ability to induce apoptosis in various cancer cell lines. The methyl group at position 5 plays a crucial role in enhancing the compound's bioavailability and stability within biological systems.
In terms of applications, 3,6-dichloro-5-methylpyrazine-2-carboxylic acid is being explored as a lead compound for the development of novel therapeutic agents. Its structure provides a versatile scaffold for further modifications aimed at improving pharmacokinetic properties and targeting specific diseases. For instance, researchers are currently investigating its potential as an antiviral agent against emerging pathogens such as SARS-CoV-2. Early results from these studies indicate that the compound can inhibit viral replication by targeting essential viral proteins.
The environmental impact of 3,6-dichloro-5-methylpyrazine-2-carboxylic acid is another area of growing interest. Recent eco-toxicological assessments have revealed that the compound exhibits low toxicity to aquatic organisms under standard laboratory conditions. However, further studies are required to evaluate its long-term effects on ecosystems and biodegradation pathways. These findings are particularly relevant for industries involved in chemical manufacturing and waste management.
In conclusion, 3,6-dichloro-5-methylpyrazine-2-carboxylic acid, with its CAS number 72876-12-1, represents a valuable addition to the arsenal of compounds being studied for their therapeutic potential. Its unique structure, combined with advancements in synthetic methods and biological research, positions it as a promising candidate for future drug development efforts. As research continues to uncover new insights into its properties and applications, this compound is expected to play an increasingly important role in both academic and industrial settings.
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